Cas no 19766-89-3 (Sodium 2-ethylhexanoate)

Sodium 2-ethylhexanoate Properties

Names and Identifiers

• Sodium 2-ethylhexanoate
• SODIUM ISOOCTANOATE
• (+-)-2-ethylhexanoicacidsodiumsalt
• 2-ethylcaproicacidsodiumsalt
• 2-ethylhexanoicacidsodiumsalt
• 2-ethyl-hexanoicacisodiumsalt
• Hexanoicacid,2-ethyl-,sodiumsalt
• sodium-2-ethylcaproate
• 2-Ethylcaproic
• 2-ETHYLHEXANOICACIDSODIUM
• Quantitative analysis of sodium
• Octanoic Acid Sodium Salt
• SODIUM 2-ETHYL HEXONATE
• Sodium 2-ethylhexano
• sodium 2-ethylhexaoate
• Sodium Octanoate
• 2-Ethylhexanoic Acid Sodium Salt
• Sodium 2-ethylhexanoate 97%
• Hexanoic acid, 2-ethyl-, sodium salt
• 2-Ethylcaproic acid sodium salt
• Hexanoic acid, 2-ethyl-, sodium salt (1:1)
• AK159156
• sodium 2ethylhexanoate
• sodium 2-ethylcaproate
• sodium 2 -ethylhexanoate
• sodium 2-ethyl-hexanoate
• sodium-2-ethyl- hexanoate
• KSC497E1F
• 2-Ethylhexanoic acid,
• +Expand

• MDL： MFCD00014007
• InChIKey： VYPDUQYOLCLEGS-UHFFFAOYSA-M
• Inchi： 1S/C8H16O2.Na/c1-3-5-6-7(4-2)8(9)10;/h7H,3-6H2,1-2H3,(H,9,10);/q;+1/p-1
• SMILES： [Na+].[O-]C(C([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 166.09700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 166.097
• Heavy Atom Count: 11
• Complexity: 104
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.1

Experimental Properties

• LogP: 0.95270
• PSA: 40.13000
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 228 °C at 760 mmHg
• Melting Point: >300 °C (lit.)
• Flash Point: 116.6 °C
• Color/Form: Clear near water-white liquid
• Stability/Shelf Life: hygroscopic
• Solubility: Not determined
• Sensitiveness: Hygroscopic

Sodium 2-ethylhexanoate Security Information

• Symbol: GHS07
• RTECS：MO7855000
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

Sodium 2-ethylhexanoate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%